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Compound of Interest

Compound Name: Hatu

Cat. No.: B1177905 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the handling and disposal of

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate), a widely used coupling reagent in peptide synthesis and organic

chemistry. Adherence to these protocols is essential for ensuring the safety of researchers,

scientists, and drug development professionals.

Chemical and Physical Properties of HATU
A clear understanding of HATU's properties is foundational to its safe handling. This white to

off-white crystalline powder is a valuable tool in synthesis but also presents notable hazards.[1]
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Property Value

Molecular Formula C₁₀H₁₅F₆N₆OP

Molecular Weight 380.23 g/mol [1]

Appearance White to off-white crystalline powder[1]

Melting Point 183-188 °C (decomposes)[2]

Solubility
Soluble in organic solvents like DMF and

DMSO.[3][4] Insoluble in water.[2]

Stability
Stable under normal use and storage

conditions.[3]

Hazard Identification and Personal Protective
Equipment (PPE)
HATU is classified as a flammable solid and can cause serious skin, eye, and respiratory

irritation.[5][6] Furthermore, it is recognized as a moderate skin sensitizer and carries a risk of

explosion if heated under confinement.[7] Therefore, stringent adherence to PPE protocols is

mandatory.
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Hazard GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Flammability Flammable Solid (H228)[5][6]

Use in a well-ventilated area,

away from heat, sparks, and

open flames.[5] Ground/bond

container and receiving

equipment.[5] Use explosion-

proof

electrical/ventilating/lighting

equipment.[5]

Skin Irritation/Sensitization
Causes skin irritation (H315)[5]

[6]

Chemical-resistant gloves

(e.g., nitrile) must be worn at

all times.[5] Inspect gloves

before use and use proper

removal technique.[5] A lab

coat or chemical-resistant

apron should be worn.

Eye Irritation
Causes serious eye irritation

(H319)[5][6]

Safety glasses with side-

shields or chemical safety

goggles are required.[5] A face

shield may be necessary for

operations with a high risk of

splashing.

Respiratory Irritation
May cause respiratory irritation

(H335)[5][6]

Handle in a certified chemical

fume hood to avoid inhaling

dust. If a fume hood is not

available, a NIOSH-approved

respirator for particulates is

necessary.

Explosion Hazard Potentially explosive[7]

Avoid shock and friction. Store

in a cool, dry, well-ventilated

place away from incompatible

materials.[5]
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Standard Operating Procedure for Handling HATU
This protocol outlines the essential steps for the safe handling of HATU in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE as outlined in the table above.

Have an emergency plan in place, including the location of the nearest safety shower and

eyewash station.

Prepare a designated waste container for HATU-contaminated materials.

2. Weighing and Dispensing:

Conduct all weighing and dispensing of solid HATU within a chemical fume hood to minimize

inhalation exposure.

Use anti-static tools and equipment to prevent ignition of flammable dust.

Close the container tightly immediately after use.

3. Dissolution and Reaction Setup:

When dissolving HATU, add the solid slowly to the solvent to control any potential

exothermic reactions.

Use a magnetic stirrer to ensure proper mixing and avoid splashing.

Keep the reaction vessel covered as much as possible.

4. Post-Reaction Work-up and Decontamination:

Quench any unreacted HATU carefully according to your specific reaction protocol.

Decontaminate all glassware and equipment that came into contact with HATU using an

appropriate solvent.
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Wipe down the work area within the fume hood with a damp cloth to collect any residual

dust.

5. Disposal:

Dispose of all HATU waste, including empty containers and contaminated materials, as

hazardous waste in accordance with local, state, and federal regulations.[5][8]

Contact your institution's environmental health and safety department for specific disposal

procedures.

Emergency Procedures
In the event of exposure or a spill, immediate action is critical.

Incident Emergency Protocol

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove contaminated clothing.[6] Seek medical

attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Seek immediate

medical attention.[5]

Inhalation

Move the affected person to fresh air.[5] If

breathing is difficult, provide oxygen. Seek

medical attention.[5]

Ingestion
Do NOT induce vomiting.[6] Rinse mouth with

water.[6] Seek immediate medical attention.

Spill

Evacuate the area.[6] Wearing appropriate PPE,

cover the spill with an inert absorbent material.

[9] Carefully sweep up and place in a sealed

container for hazardous waste disposal.[6]

Ventilate the area and wash the spill site after

material pickup is complete.
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Visual Workflow for Safe HATU Handling
The following diagram illustrates the logical steps for safely handling HATU, from initial

preparation to final disposal.
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Caption: A logical workflow for the safe handling of HATU.
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Potential Hazard Pathway
This diagram illustrates the potential routes of exposure to HATU and the resulting health

effects.

Routes of Exposure

Potential Health Effects

HATU (Solid/Dust)

Inhalation Skin Contact Eye Contact Ingestion

Respiratory Irritation Skin Irritation/Sensitization Serious Eye Irritation Systemic Toxicity

Click to download full resolution via product page

Caption: Potential routes of exposure and health effects of HATU.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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